Cas no 26861-52-9 (3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea)

3-(2-Methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea is a specialized urea derivative featuring a 1,3,4-thiadiazole core functionalized with a methylsulfanyl group and a 2-methoxyethyl substituent. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or bioactive molecule. The thiadiazole moiety contributes to its stability and reactivity, while the methoxyethyl group enhances solubility and pharmacokinetic properties. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or antimicrobial agents. The compound's well-defined synthesis route and modifiable functional groups allow for further derivatization, enabling tailored applications in chemical biology or material science.
3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea structure
26861-52-9 structure
Product Name:3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea
CAS No:26861-52-9
MF:C7H12N4O2S2
MW:248.325778007507
CID:5473655
Update Time:2025-05-20

3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

    • Urea, N-(2-methoxyethyl)-N'-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-
    • 3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea
    • Inchi: 1S/C7H12N4O2S2/c1-13-4-3-8-5(12)9-6-10-11-7(14-2)15-6/h3-4H2,1-2H3,(H2,8,9,10,12)
    • InChI Key: ACMVXOKQSJCNLL-UHFFFAOYSA-N
    • SMILES: N(CCOC)C(NC1=NN=C(SC)S1)=O

3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2680-1835-2μmol
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2680-1835-5μmol
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2680-1835-10μmol
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2680-1835-20μmol
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2680-1835-1mg
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2680-1835-2mg
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2680-1835-3mg
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2680-1835-4mg
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2680-1835-5mg
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2680-1835-10mg
3-(2-methoxyethyl)-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
26861-52-9 90%+
10mg
$79.0 2023-05-16

Additional information on 3-(2-methoxyethyl)-1-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea

3-(2-Methoxyethyl)-1-[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea (CAS No. 26861-52-9)

3-(2-Methoxyethyl)-1-[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea, also known by its CAS registry number 26861-52-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound comprises a urea group attached to a thiadiazole ring, with specific substituents that confer unique chemical and biological properties.

The thiadiazole ring system in this compound is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The presence of the methylsulfanyl group at position 5 of the thiadiazole ring introduces additional electronic effects, potentially influencing the compound's reactivity and bioavailability. The urea group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and interaction with biological targets.

Recent studies have highlighted the potential of thiadiazole derivatives as promising candidates for drug development. For instance, research published in Journal of Medicinal Chemistry has demonstrated that certain thiadiazole-containing compounds exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 3-(2-Methoxyethyl)-1-[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea may have applications in treating conditions associated with inflammation and oxidative stress.

In addition to its biological significance, this compound has also been explored for its chemical synthesis potential. A study in Organic Process Research & Development reported an efficient synthesis route for similar thiadiazole ureas, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. Such advancements in synthetic methodology are crucial for scaling up production if this compound were to be commercialized.

The methoxyethyl group attached to the urea moiety further enhances the compound's versatility. Methoxy groups are known to improve lipophilicity, which can be advantageous for drug delivery systems. Recent research in Bioorganic & Medicinal Chemistry Letters has shown that substituents like methoxy groups can significantly influence the pharmacokinetic profiles of drugs, making them more suitable for therapeutic use.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the identity and purity of this compound. These methods provide critical insights into the molecular structure and help ensure the reliability of experimental results.

The application of computational chemistry tools has also shed light on the potential interactions of this compound with biological targets. Molecular docking studies using software like AutoDock have revealed favorable binding affinities with certain protein receptors, suggesting its potential role as a lead compound in drug discovery.

In conclusion, 3-(2-Methoxyethyl)-1-[5-(Methylsulfanyl)-1,3,4-thiadiazol-2-yl]urea (CAS No. 26861-52-9) represents a valuable addition to the portfolio of thiadiazole derivatives with promising therapeutic potential. Its unique chemical structure and favorable biological properties make it a subject of ongoing research interest across various scientific disciplines.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.